Cas no 138568-27-1 (cyclobakuchiol B)

cyclobakuchiol B structure

cyclobakuchiol B structure

Product Name:cyclobakuchiol B

CAS No:138568-27-1

Molecular Formula:C₁₈H₂₄O

Molecular Weight:256.38256

CID:2042005

PubChem ID:71342276

cyclobakuchiol B Properties

Names and Identifiers

- cyclobakuchiol B
- 4-(5-ethenyl-5-methyl-2-prop-1-en-2-ylcyclohexyl)phenol
- 4-[5-Ethenyl-5-methyl-2-(prop-1-en-2-yl)cyclohexyl]phenol
- 138568-27-1
- DTXSID40769063
- InChIKey： DUTYKARAVUNUBK-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H24O/c1-5-18(4)11-10-16(13(2)3)17(12-18)14-6-8-15(19)9-7-14/h5-9,16-17,19H,1-2,10-12H2,3-4H3
- SMILES： CC(=C)C1CCC(CC1C2=CC=C(C=C2)O)(C)C=C

Computed Properties

Exact Mass: 256.182715385g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 256.182715385g/mol
Heavy Atom Count: 19
Complexity: 338
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6
Topological Polar Surface Area: 20.2Å²

cyclobakuchiol B Related Literature

1. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†

Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
2. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
3. Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†

Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
4. Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†

Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
5. Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†

Chang Liao,Tao Li,Fengjiao Chen,Shaoying Yan,Liying Zhu,Hua Tang,Dan Wang RSC Adv., 2024,14, 2182-2191
6. Applications of advanced hybrid organic–inorganic nanomaterials: from laboratory to market†

Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
7. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
8. Contents pages

Symp. Faraday Soc., 1968,2, 1-5
9. Computational identification of natural product inhibitors against EGFR double mutant (T790M/L858R) by integrating ADMET, machine learning, molecular docking and a dynamics approach†

Subhash M. Agarwal,Prajwal Nandekar,Ravi Saini RSC Adv., 2022,12, 16779-16789
10. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78

Related Categories

Natural Products and Extracts Plant Extracts Plant based Otholobium glandulosum

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